Cas no 596125-05-2 (Benzamide, 4-methyl-N-[(3-phenyl-5-isoxazolyl)methyl]-)

• Product Name: Benzamide, 4-methyl-N-[(3-phenyl-5-isoxazolyl)methyl]-
• CAS No: 596125-05-2
• MF: C₁₈H₁₆N₂O₂
• MW: 292.331844329834
• CID: 1619530
• Update Time: 2024-09-13

Benzamide, 4-methyl-N-[(3-phenyl-5-isoxazolyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-methyl-N-[(3-phenyl-5-isoxazolyl)methyl]-

• Inchi： 1S/C18H16N2O2/c1-13-7-9-15(10-8-13)18(21)19-12-16-11-17(20-22-16)14-5-3-2-4-6-14/h2-11H,12H2,1H3,(H,19,21)
• InChI Key： QIONJZBMPZMGGF-UHFFFAOYSA-N
• SMILES： C(NCC1ON=C(C2=CC=CC=C2)C=1)(=O)C1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 292.12128

Experimental Properties

• Density: 1.178±0.06 g/cm3(Predicted)
• Boiling Point: 537.8±50.0 °C(Predicted)
• PSA: 55.13
• pka: 13.56±0.46(Predicted)